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Compound of Interest

Compound Name: 3-Nitrobenzenesulfonamide

Cat. No.: B092210

An In-depth Technical Guide to the Safety and Handling of 3-Nitrobenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-
nitrobenzenesulfonamide (CAS No. 121-52-8). The following sections detail the hazardous
properties, safe handling procedures, emergency response, and disposal of this compound,
tailored for a laboratory and drug development environment.

Chemical Identification and Physical Properties

3-Nitrobenzenesulfonamide is a chemical intermediate used in various synthetic processes.
[1] A summary of its key physical and chemical properties is provided below.
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Property Value Source
Molecular Formula C6H6N204S [2]
Molecular Weight 202.19 g/mol [2]
Appearance Off-white to pale yellow 1]
crystal/powder

Melting Point 166-168 °C [1]
Boiling Point 407.7+47.0 °C (Predicted) [4]
Solubility Insoluble in water. [5]

Hazard Identification and GHS Classification

3-Nitrobenzenesulfonamide is classified as a hazardous substance. The primary hazards are
skin, eye, and respiratory irritation.[1][2]

GHS Classification =~ Hazard Statement Pictogram Signal Word
Skin Irritation H315: Causes skin GHSO07 (Exclamation )
L Warning
(Category 2) irritation Mark)
Eye Irritation H319: Causes serious  GHSO07 (Exclamation ]
S Warning
(Category 2A) eye irritation Mark)

Specific target organ

toxicity — Single )
H335: May cause GHSO07 (Exclamation ]
exposure (Category ) S Warning
) respiratory irritation Mark)
3), Respiratory tract

irritation

Source:[1][2]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 3-nitrobenzenesulfonamide
to minimize exposure and ensure a safe laboratory environment.
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Engineering Controls

 All handling of 3-nitrobenzenesulfonamide powder should occur within a certified chemical
fume hood to minimize inhalation exposure.[6]

o Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[6][7]

o Use a well-ventilated area for all procedures.[8]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required.

PPE Category Item Specifications

) Must conform to EN 166 or
) Safety goggles or glasses with
Eye Protection OSHA 29 CFR 1910.133

side shields
standards.[6][7]

Recommended when there is
Face Protection Face shield a significant risk of splashing
or dust generation.[3][9]

Nitrile gloves are a suitable

choice. Inspect gloves for
Hand Protection Chemical-resistant gloves integrity before each use and

change them immediately

upon contamination.[6]

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and kept fully
buttoned.[6]

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection Dust mask or respirator approved respirator if dust

formation is likely or if working

outside of a fume hood.[1][4]
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Handling Procedures

» Avoid all personal contact, including inhalation.[8]

Weigh and transfer the compound within a chemical fume hood to contain any dust.[6]

Avoid the formation of dust during handling.[7]

When handling, do not eat, drink, or smoke in the laboratory.[8][10]

Keep containers securely sealed when not in use.[8][10]

Wash hands thoroughly after handling.[3][7]

Storage Conditions

» Store in a cool, dry, and well-ventilated area.[10]
o Keep containers tightly closed.[7]
o Store locked up.[10][11]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong acids.[12][13]

Experimental and Emergency Protocols
Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate: Alert personnel in the immediate area and evacuate non-essential personnel.[3]
e Ventilate: Ensure the area is well-ventilated.[6]

o Don PPE: Put on the appropriate PPE, including respiratory protection.[6]

o Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,
sealed container for hazardous waste. Avoid actions that could generate dust.[3][6][7]
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o Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials
for disposal as hazardous waste.[6]

» Report: Report the spill to the laboratory supervisor.[6]

First Aid Measures

Immediate first aid is crucial in case of exposure.

Exposure Route First Aid Protocol

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.[7]
[11]

Immediately wash off with soap and plenty of
. water for at least 15 minutes. Remove
Skin Contact ] ] o
contaminated clothing. Consult a physician.[7]

[11][14]

Rinse thoroughly with plenty of water for at least
Eye Contact 15 minutes, holding the eyelids open.

Immediately consult a physician.[7][11]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[7][11]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[7]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides (NOXx), carbon oxides (CO, CO2), and sulfur oxides.[4][7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[7]
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Disposal Considerations

All waste containing 3-nitrobenzenesulfonamide must be treated as hazardous waste.[6]
Dispose of contents and container in accordance with local, state, and federal regulations. Do

not let the product enter drains.[4]

Visualized Workflows and Relationships

To further clarify the safety and handling procedures, the following diagrams illustrate key

workflows and logical relationships.
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Safe Handling Workflow for 3-Nitrobenzenesulfonamide

Preparation & Engineering Controls
- Work in a fume hood
- Ensure eyewash/shower access

'

Don Personal Protective Equipment (PPE)
- Safety goggles
- Lab coat
- Nitrile gloves
- Respirator (if needed)

:

Handling Operations
- Weigh and transfer in hood
- Avoid dust generation
- Keep containers closed

l

Post-Handling Procedures
- Decontaminate work area
- Dispose of waste properly

'

Personal Decontamination
- Remove PPE
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 3-Nitrobenzenesulfonamide.
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First Aid Procedures for Exposure

Exposure Occurs

Move to fresh air. Wash with soap and water for 15 min. Rinse with water for 15 min. Rinse mouth with water.
Give artificial respiration if needed. Remove contaminated clothing. Hold eyelids open. DO NOT induce vomiting.

Click to download full resolution via product page

Caption: Immediate first aid procedures for exposure to 3-Nitrobenzenesulfonamide.
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Accidental Spill Response Workflow

Spill Detected

Evacuate Immediate Area

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain Spill
- Sweep solid material
- Avoid generating dust

l

Collect and Place in
Sealed Hazardous Waste Container

'

Decontaminate Spill Area
with Soap and Water

Report Spill to Supervisor

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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